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Compound of Interest

Compound Name: Violacein

Cat. No.: B1683560 Get Quote

For researchers, scientists, and drug development professionals working with violacein,

ensuring personal safety and proper handling are paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Personal Protective Equipment (PPE)
When handling violacein, a comprehensive approach to personal protection is crucial due to

its potential for irritation and the fact that its toxicological properties have not been thoroughly

investigated.[1] The following personal protective equipment is recommended:

Respiratory Protection: A NIOSH-approved respirator is advised to prevent the inhalation of

dust or aerosols.[1][2]

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and

airborne particles.[1][2]

Hand Protection: Use compatible chemical-resistant gloves to prevent skin contact.[1]

Body Protection: A laboratory coat should be worn to protect skin and clothing.[1]

Essential Safety and Handling Information
Violacein is a violet pigment derived from bacteria and is insoluble in water.[3] While some

safety data sheets classify it as non-hazardous, others indicate it may cause irritation to the
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skin, eyes, and mucous membranes.[1][4] Therefore, treating it with appropriate caution is the

best practice.

Parameter Value Source

Storage Temperature -20°C or 2–8 °C [2][3]

Acute Toxicity (Mouse)
Intraperitoneal LD50: 100

mg/kg
[1]

Oral TDLO (Rat) 10 mg/kg [1]

Oral TDLO (Mouse) 10 mg/kg [1]

Solubility

Insoluble in water; Soluble in

ethanol, methanol, and

acetone

[3][4]

Stability
Stable under recommended

storage conditions
[2][4]

Materials to Avoid Strong oxidizing agents [2]

Hazardous Decomposition

Products

Carbon oxides, Nitrogen

oxides
[2][4]

Operational Plan for Handling Violacein
Adherence to a strict operational protocol is vital for minimizing exposure and ensuring safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to control airborne

levels.[1]

Ensure easy access to an eyewash station and safety shower.

2. Handling the Compound:

Avoid creating dust when working with powdered violacein.[1][2]
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Measure and handle the substance carefully to prevent spills.

Avoid prolonged or repeated exposure.[1][2]

3. Personal Hygiene:

Wash hands thoroughly with soap and water after handling.[1][4]

Do not eat, drink, or smoke in the laboratory.

First Aid Procedures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.[1][2][4]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing and wash it before reuse. Seek medical attention if irritation or symptoms persist.[1]

[2][4]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Get immediate medical attention.[1][4]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical attention.

[1][4]

Disposal Plan
Proper disposal of violacein and any contaminated materials is essential to prevent

environmental contamination.

Waste Collection: Collect all violacein waste, including unused product and contaminated

disposables (e.g., gloves, weighing paper), in a designated and clearly labeled chemical

waste container.[2]

Disposal Regulations: Dispose of all waste in accordance with local, state, and federal

regulations.[1][2][4] Do not dispose of it with household waste.
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Experimental Workflow: Violacein Spill Response
The following diagram outlines the procedural steps for responding to a violacein spill.

Violacein Spill Response

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
EH&S

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Contain the Spill
(Use absorbent pads)

Clean the Spill Area

Decontaminate the Area

Dispose of Waste in
Chemical Waste Container

Spill Response Complete
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Caption: Workflow for responding to a violacein spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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